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Compound of Interest

3-Chloro-N-(3-
Compound Name: o _
quinuclidinyl)benzamide
CAS No.: 120570-07-2
Cat. No.: B039061
L J

This document provides a detailed, step-by-step guide for the safe and compliant disposal of 3-
Chloro-N-(3-quinuclidinyl)benzamide (CAS No. 120570-07-2). As a specialized quinuclidine
derivative used in research and development, its handling and disposal require a thorough
understanding of its chemical properties and the governing regulatory frameworks.[1] This
guide is designed for researchers, scientists, and drug development professionals to ensure
operational safety and environmental responsibility.

Hazard Assessment and Chemical Profile

Before any handling or disposal, a complete understanding of the compound's hazard profile is
essential. 3-Chloro-N-(3-quinuclidinyl)benzamide is a chlorinated organic compound and a
bicyclic amine derivative.[2] Its hazard classification dictates the necessary precautions for
personal protection and waste management.

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), this compound presents several hazards.[3] It is classified as a skin irritant (H315), a
serious eye irritant (H319), and may cause respiratory irritation (H335).[3] Therefore, it must be
handled with appropriate engineering controls and Personal Protective Equipment (PPE).

Table 1: Chemical and Safety Data Summary
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Property Data Source(s)

) 3-Chloro-N-(3-
Chemical Name o _ [3]
quinuclidinyl)benzamide

N-(1-Azabicyclo[2.2.2]oct-3-
Alternate Name ) [1]
yl)-3-chlorobenzamide

CAS Number 120570-07-2 [3]
Molecular Formula C14H17CIN20 [3]
Molecular Weight 264.75 g/mol [1]
Physical Form Solid [2]
Melting Point 165-166 °C

H315: Causes skin irritation
H319: Causes serious eye

GHS Hazard Statements o [3]
irritation H335: May cause

respiratory irritation

GHS Pictogram Exclamation Mark (GHS07)

Regulatory Framework: The Principle of "Cradle-to-
Grave™

The disposal of chemical waste in the United States is primarily governed by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][5]
RCRA establishes a "cradle-to-grave" system, which holds the generator of the waste legally
responsible for its safe management from generation to final disposal.[5][6][7]

Due to its chlorinated organic structure, 3-Chloro-N-(3-quinuclidinyl)benzamide waste must
be managed as hazardous waste. Disposing of such chemicals down the drain is prohibited as
they are persistent and can be harmful to aquatic life and wastewater treatment systems.[8]

Mandatory Personal Protective Equipment (PPE)
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Based on the compound's hazard profile, the following minimum PPE is required at all times
when handling the pure substance, its solutions, or associated waste.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Discard gloves into
a designated hazardous waste bag immediately after use.

Eye Protection: Chemical safety goggles or a full-face shield to protect against splashes and
airborne particles.

Body Protection: A laboratory coat must be worn and kept fastened.

Respiratory Protection: All handling of the solid compound or concentrated solutions should
occur within a certified chemical fume hood to mitigate inhalation risks.[3] If a fume hood is
not available, a NIOSH-approved N95 dust mask or higher-level respirator is necessary.

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation is the most critical step in ensuring safe and compliant chemical waste
disposal. Mixing incompatible waste streams can lead to dangerous chemical reactions and
significantly increase disposal costs.

Step 1: Prepare the Designated Waste Container

Select a container made of a material compatible with chlorinated organic compounds (e.g.,
a high-density polyethylene or glass bottle).

The container must have a secure, leak-proof screw cap. Do not use containers with taps, as
they are prone to leakage.

Affix a "Hazardous Waste" label to the container before adding any waste. The label must
include the full chemical name, "3-Chloro-N-(3-quinuclidinyl)benzamide,” and a clear
indication of the hazards (e.g., "Irritant,” "Chlorinated Waste").

Step 2: Segregate Waste by Type

e Solid Waste: Collect any unadulterated, expired, or off-spec solid 3-Chloro-N-(3-
quinuclidinyl)benzamide directly into the designated hazardous waste container.
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» Contaminated Labware: Disposable items such as weigh boats, pipette tips, and gloves that
are contaminated with the compound should be collected in a separate, clearly labeled, and
sealed plastic bag or container designated for solid hazardous waste.

e Solutions:

o Chlorinated Organic Solutions: If the compound is dissolved in a chlorinated solvent (e.qg.,
dichloromethane, chloroform), collect this waste in a container specifically labeled
"Halogenated Organic Waste."

o Non-Chlorinated Organic Solutions: If dissolved in a non-chlorinated solvent (e.qg.,
acetone, ethanol), collect this in a container labeled "Non-Halogenated Organic Waste."
While the solvent is non-halogenated, the presence of the chlorinated solute still requires
this stream to be managed as halogenated waste by the disposal facility. Clear labeling is
crucial.

e Aqueous Solutions: Do not dispose of aqueous solutions containing this compound down the
sink.[8] They must be collected as hazardous aqueous waste.

Step 3: Maintain Proper Storage
o Keep waste containers tightly closed except when adding waste.[3]

o Store the containers in a designated, well-ventilated, and secure hazardous waste
accumulation area, away from incompatible materials.

o Ensure secondary containment (e.g., a chemical-resistant tray) is used to capture any

potential leaks.
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Caption: Waste segregation decision workflow for 3-Chloro-N-(3-quinuclidinyl)benzamide.

Decontamination and Spill Management

A. Routine Decontamination

e Gross Contamination Removal: Scrape or wipe excess solid material from glassware or
surfaces using a disposable wipe. Dispose of the wipe as solid hazardous waste.

» Solvent Rinse: Rinse the contaminated item with a minimal amount of a suitable organic
solvent (e.g., acetone or ethanol). Collect this rinseate in the appropriate halogenated liquid
waste container.

e Final Cleaning: Wash the item with soap and water. The initial solvent rinse ensures that the
hazardous material is captured in the waste stream rather than being washed down the
drain.

B. Spill Response Protocol In the event of a spill, prioritize personal safety and containment.

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or
in a poorly ventilated space.
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e Don PPE: Before addressing the spill, don the full mandatory PPE, including respiratory
protection.

» Contain the Spill: For a solid spill, gently cover it with an absorbent material like vermiculite
or sand to prevent it from becoming airborne.[9] Do not sweep the dry powder.

e Clean-Up: Carefully scoop the absorbent material and spilled compound into a designated
container. Use wipes wetted with a small amount of solvent to clean the remaining residue
from the surface.

o Dispose: All materials used for the cleanup must be placed in a sealed container, labeled as
hazardous waste, and disposed of through the licensed contractor.

» Report: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) office.[9]

Final Disposal Pathway: Licensed Incineration

The only acceptable final disposal method for 3-Chloro-N-(3-quinuclidinyl)benzamide and its
associated waste is through a licensed hazardous waste disposal contractor.

o Methodology: High-temperature incineration is the preferred and often required method for
chlorinated organic compounds.[10][11] This process thermally decomposes the compound
into carbon dioxide, water, nitrogen oxides, and hydrogen chloride (HCI). The incinerator's
exhaust stream is passed through a scrubber system that neutralizes the acidic HCI gas,
preventing its release into the atmosphere.[10]

o Chain of Custody: When the waste is collected, the contractor will provide a hazardous
waste manifest. This document is a critical part of the "cradle-to-grave" tracking system,
ensuring the waste reaches its final destination and is disposed of in compliance with all
regulations.[7] The generator must retain a copy of this manifest as proof of proper disposal.

[6]

By adhering to this comprehensive protocol, laboratory personnel can ensure the safe handling
and disposal of 3-Chloro-N-(3-quinuclidinyl)benzamide, protecting themselves, the
community, and the environment while maintaining full regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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